molecular formula C20H14N2O2S3 B2831672 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile CAS No. 24134-79-0

3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile

Cat. No. B2831672
CAS RN: 24134-79-0
M. Wt: 410.52
InChI Key: STATXDQLDONJMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile is a compound that belongs to the family of isothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and agriculture.

Mechanism of Action

The mechanism of action of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile in cancer cells involves the induction of apoptosis, a process of programmed cell death. It achieves this by activating the caspase cascade, which leads to the cleavage of various cellular proteins and DNA fragmentation. Additionally, it also inhibits the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. In bacteria, the mechanism of action involves the inhibition of bacterial cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
Studies have reported that 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile exhibits low toxicity towards normal cells, making it a promising candidate for further development as an anticancer agent. Additionally, it has also been reported to exhibit antioxidant activity, which could potentially have applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile is its relatively simple synthesis method, which allows for large-scale production. Additionally, its low toxicity towards normal cells makes it a suitable candidate for further development as an anticancer agent. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several potential future directions for the research and development of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile. One area of interest is the further optimization of its anticancer activity, potentially through the development of more potent analogs. Additionally, there is potential for the development of this compound as an antimicrobial agent, with further studies needed to determine its efficacy in vivo. Finally, there is also potential for the application of this compound in material science, potentially as a precursor for the synthesis of novel materials with unique properties.

Synthesis Methods

The synthesis of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile involves the reaction between 2-(2-oxo-2-phenylethylthio)acetic acid and thiosemicarbazide in the presence of phosphorus oxychloride. The reaction proceeds through a cyclization process, resulting in the formation of the target compound. The yield of the reaction is relatively high, making it a suitable method for the large-scale production of this compound.

Scientific Research Applications

The potential applications of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile in scientific research are vast. One of the primary areas of interest is medicinal chemistry, where this compound has shown promising results as an anticancer agent. Studies have demonstrated that it exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has also shown potential as an antimicrobial agent, with studies reporting its inhibitory activity against both gram-positive and gram-negative bacteria.

properties

IUPAC Name

3,5-bis(phenacylsulfanyl)-1,2-thiazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14N2O2S3/c21-11-16-19(25-12-17(23)14-7-3-1-4-8-14)22-27-20(16)26-13-18(24)15-9-5-2-6-10-15/h1-10H,12-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STATXDQLDONJMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)CSC2=C(C(=NS2)SCC(=O)C3=CC=CC=C3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14N2O2S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

410.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile

CAS RN

24134-79-0
Record name 3,5-BIS((2-OXO-2-PHENYLETHYL)THIO)-4-ISOTHIAZOLECARBONITRILE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.